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Compound of Interest

Compound Name: Pentachloroaniline

Cat. No.: B041903

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics
of pentachloroaniline in water and various organic solvents. This document is intended to be
a critical resource for researchers, scientists, and professionals in drug development who
require a deep understanding of this compound's physicochemical properties.

Introduction to Pentachloroaniline

Pentachloroaniline is a chlorinated aromatic amine. Its structure, characterized by a benzene
ring substituted with five chlorine atoms and an amino group, renders it a compound with low
polarity. This inherent hydrophobicity significantly influences its solubility in aqueous and
organic media. Understanding its solubility is paramount for applications ranging from
environmental analysis to the synthesis of dyes and pesticides. Pentachloroaniline is
described as a yellow crystalline solid.

Quantitative Solubility Data

The solubility of pentachloroaniline exhibits a stark contrast between aqueous and organic
environments. While it is sparingly soluble in water, it shows a greater affinity for non-polar
organic solvents. The available quantitative and qualitative solubility data are summarized
below.
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Solvent Solubility Temperature (°C)
Water 0.03 mg/L 25

Alcohol (e.g., Ethanol) Soluble Not Specified
Diethyl Ether Soluble Not Specified
Petroleum Ether Soluble Not Specified
Hexane Readily Soluble Not Specified
Dichloromethane Readily Soluble Not Specified

Slightly Soluble (enhanced N
Chloroform ) ] Not Specified
with heating)

Dimethyl Sulfoxide (DMSO) Slightly Soluble Not Specified

Slightly Soluble (enhanced N
Methanol _ _ Not Specified
with heating)

Note: "Soluble" and "Slightly Soluble" are qualitative descriptors found in the literature. Specific
guantitative values for organic solvents are not readily available in published data.

Factors Influencing Solubility

The solubility of pentachloroaniline is governed by several key factors, primarily stemming
from its molecular structure.

» Polarity: The five electron-withdrawing chlorine atoms and the non-polar benzene ring
contribute to the overall low polarity of the molecule. This leads to poor solubility in polar
solvents like water, which readily forms hydrogen bonds. Conversely, it is more soluble in
non-polar organic solvents where "like dissolves like" interactions can occur.[1]

o Temperature: For most solid solutes, solubility in liquid solvents increases with temperature.
While specific data for pentachloroaniline is scarce, it is generally expected that its
solubility in organic solvents will increase with a rise in temperature.[1]

e Solvent Properties: The chemical nature of the solvent plays a crucial role. Non-polar
solvents such as hexane and dichloromethane are more effective at solvating the non-polar
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pentachloroaniline molecule compared to polar protic or aprotic solvents.[1]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b041903?utm_src=pdf-body
https://www.solubilityofthings.com/23456-pentachloroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Factors Influencing Pentachloroaniline Solubility
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Shake-Flask Method Workflow

Add excess pentachloroaniline
to water in a flask

:

Agitate at constant
temperature to reach equilibrium

:

Centrifuge to separate
solid and liquid phases

:

Analyze clear supernatant
for concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pentachloroaniline Solubility: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041903#solubility-of-pentachloroaniline-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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